Cas no 102187-19-9 (2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine)

• Product Name: 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine
• CAS No: 102187-19-9
• MF: C₂₈H₂₇N₃O₂
• MW: 437.532886743546
• CID: 136941
• PubChem ID: 87575251
• Update Time: 2025-06-14

2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine Chemical and Physical Properties

Names and Identifiers

• 4-((4-(Diethylamino)-2-methylphenyl)imino)-1-oxo-N-phenyl-1,4-dihydronaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide,4-[[4-(diethylamino)-2-methylphenyl]imino]-1,4-dihydro-1-oxo-N-phenyl-
• 4-[4-(diethylamino)-2-methylphenyl]imino-1-oxo-N-phenylnaphthalene-2-carboxamide
• 2-PhenylcarbaMoyl-1,4-naphthoquinone-4-(4-diethylaMino-2-Methylphenyl)iMine
• 3-Phenylcarbamoyl-N-[4'-(N,N-diethylamino)-2'-methylphenyl]-1,4-naphthoquinonimine
• Indoaniline dye
• 4-[[4-(Diethylamino)-2-methylphenyl]imino]-1-oxo-N-phenyl-1,4-dihydronaphthalene-2-carboxamide
• 2-Phenylacebamoyl-1,4-naphthoquinone-4-(4-diehtylamino-2-methylphenyl)imine
• N-Phenyl-1,4-dihydro-1-oxo-4-(4-diethylamino-2-methylphenylimino)-2-naphthamide
• 4-(4-Diethylamino-2-methylphenylimino)-1-oxo-N-phenyl-1,4-dihydro-2-naphthalenecarboxamide
• 1,4-Dihydro-4-[4-(diethylamino)-2-methylphenylimino]-1-oxo-N-phenyl-2-naphthalenecarboxamide
• N-Phenyl-1,4-dihydro-1-oxo-4-[[4-(diethylamino)-2-methylphenyl]imino]-2-naphthalenecarboxamide
• (4E)-4-([4-(Diethylamino)-2-methylphenyl]imino)-1-oxo-N-phenyl-1,4-dihydro-2-naphthalenecarboxamide
• 2-PHENYLCARBAMOYL-1,4-NAPHTHOQUINONE-4-(4-DIETHYLAMINO-2-METHYLPHENYL)IMINE 98+%
• ZYKBEIDPRRYKKQ-URGPHPNLSA-N
• DTXSID20348310
• P1149
• 4-([4-(Diethylamino)-2-methylphenyl]imino)-1-oxo-N-phenyl-1,4-dihydro-2-naphthalenecarboxamide
• D92078
• MFCD00191571
• CEA18719
• 102187-19-9
• AKOS015910903
• 2-Naphthanilide, 4-[4-diethylamino-o-tolylimino]-1,4-dihydro-1-oxo-
• CS-0439889
• 2-Naphthalenecarboxamide, 4-[[4-(diethylamino)-2-methylphenyl]imino]-1,4-dihydro-1-oxo-N-phenyl-
• (E)-4-(4-(diethylamino)-2-methylphenylimino)-1-oxo-N-phenyl-1,4-dihydronaphthalene-2-carboxamide
• 4-{[4-(DIETHYLAMINO)-2-METHYLPHENYL]IMINO}-1-OXO-N-PHENYLNAPHTHALENE-2-CARBOXAMIDE
• ZYKBEIDPRRYKKQ-UHFFFAOYSA-N
• 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine

• MDL： MFCD00191571
• Inchi： 1S/C28H27N3O2/c1-4-31(5-2)21-15-16-25(19(3)17-21)30-26-18-24(27(32)23-14-10-9-13-22(23)26)28(33)29-20-11-7-6-8-12-20/h6-18H,4-5H2,1-3H3,(H,29,33)/b30-26+
• InChI Key： ZYKBEIDPRRYKKQ-URGPHPNLSA-N
• SMILES： O=C1C(C(NC2C=CC=CC=2)=O)=C/C(/C2C=CC=CC=21)=N\C1C=CC(=CC=1C)N(CC)CC

Computed Properties

• Exact Mass: 437.21000
• Monoisotopic Mass: 437.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5.6
• Topological Polar Surface Area: 61.8

Experimental Properties

• Density: 1.14
• Melting Point: 192°C
• Boiling Point: 643.1°C at 760 mmHg
• Flash Point: 342.7°C
• Refractive Index: 1.612
• PSA: 61.77000
• LogP: 5.79640

2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Additional information on 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine

Exploring the Chemistry and Applications of 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine (CAS No. 102187-19-9)

The compound 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine (CAS No. 102187-19-9) is a fascinating molecule that has garnered significant attention in the field of organic chemistry and materials science. This naphthoquinone derivative is characterized by its unique structural features, including a phenylcarbamoyl group and a diethylamino-substituted phenylimine moiety. These functional groups contribute to its diverse chemical reactivity and potential applications in various industries.

One of the most intriguing aspects of this compound is its potential role in photodynamic therapy (PDT) and organic electronics. Researchers have been exploring the use of naphthoquinone-based compounds in PDT due to their ability to generate reactive oxygen species (ROS) upon light irradiation. The presence of the diethylamino group in this molecule may enhance its light absorption properties, making it a candidate for further investigation in this field. Additionally, the extended π-conjugated system of the molecule suggests potential applications in organic semiconductors and photovoltaic devices.

The synthesis of 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine typically involves the condensation of 1,4-naphthoquinone with appropriate amine derivatives. The phenylcarbamoyl group is usually introduced through a subsequent acylation reaction. Recent advances in green chemistry have led to the development of more sustainable synthetic routes for such compounds, addressing growing concerns about environmental impact in chemical manufacturing.

In the context of current research trends, this compound aligns with several hot topics in chemistry. The search for new functional materials with tunable electronic properties has led to increased interest in quinone-imine systems. Many researchers are investigating how modifications to the diethylamino or phenylcarbamoyl groups might alter the compound's electrochemical behavior. This is particularly relevant for applications in energy storage systems, where redox-active organic molecules are being explored as alternatives to traditional battery materials.

The stability of 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine under various conditions is another area of active investigation. Understanding its thermal stability and photostability is crucial for potential applications in dye-sensitized solar cells or as a photosensitizer. Recent studies have focused on how the methyl substitution on the phenyl ring affects the compound's overall stability and reactivity profile.

From a biological perspective, while not the primary focus of current research, the structural features of this compound suggest potential interactions with biological systems. The naphthoquinone core is known to participate in various biochemical processes, and the phenylcarbamoyl moiety might influence its binding properties. However, it's important to note that thorough toxicological evaluation would be necessary before considering any biomedical applications.

The analytical characterization of 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine typically involves a combination of techniques. Nuclear magnetic resonance (NMR) spectroscopy is essential for confirming the structure, particularly the positions of the diethylamino and methyl groups. Mass spectrometry provides confirmation of molecular weight, while UV-Vis spectroscopy reveals information about the compound's electronic transitions, which is valuable for understanding its potential in optoelectronic applications.

In the context of intellectual property and commercial potential, compounds like 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine are increasingly valuable in the specialty chemicals market. The growing demand for high-performance materials in electronics and energy applications has created opportunities for novel organic semiconductors and redox mediators. Companies specializing in fine chemicals are paying close attention to developments in this area.

Future research directions for this compound might include exploring its supramolecular chemistry properties or investigating its potential as a building block for more complex molecular architectures. The combination of electron-donating (diethylamino) and electron-withdrawing (naphthoquinone) groups in a single molecule creates interesting possibilities for designing materials with tailored electronic properties. Additionally, computational chemistry approaches could provide deeper insights into the molecule's electronic structure and charge transport characteristics.

For researchers working with 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine, proper handling and storage are essential to maintain its integrity. While not classified as hazardous, standard laboratory precautions should be followed when working with organic compounds. The compound should be stored in a cool, dry place, protected from light to prevent potential photodegradation of the naphthoquinone moiety.

The scientific community continues to explore the full potential of 2-Phenylcarbamoyl-1,4-naphthoquinone-4-(4-diethylamino-2-methylphenyl)imine and related compounds. As our understanding of organic electronic materials grows, and as the demand for sustainable energy solutions increases, this molecule may find new applications that we can only begin to imagine today. Its unique combination of structural features makes it a valuable subject for both fundamental research and applied investigations in materials science and beyond.